Cas no 2171412-43-2 (2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171412-43-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5603319
• PubChem ID: 165559641
• Update Time: 2025-08-04

2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]pyrrolidin-2-yl]acetic acid
• EN300-1473659
• 2171412-43-2
• 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic acid

• Inchi： 1S/C27H32N2O5/c1-18(26(32)29-15-7-9-19(29)16-25(30)31)8-6-14-28-27(33)34-17-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,18-19,24H,6-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18?,19-/m1/s1
• InChI Key： QUPMOESIGQWMAP-MUMRKEEXSA-N
• SMILES： O=C(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic acid

Compound CAS No. 2171412-43-2: 2-(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic Acid

Compound CAS No. 2171412-43-2, also known as 2-(2R)-1-5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidin-2-ylacetic acid, is a highly specialized organic compound with significant applications in the fields of biochemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a chiral center at the 2R position. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during solid-phase synthesis. The integration of this group into the molecule enhances its stability and compatibility with various synthetic protocols. Recent studies have highlighted the importance of such protecting groups in improving the efficiency of peptide bond formation, particularly in the context of large-scale production of biopharmaceuticals.

The pyrrolidine ring in the molecule contributes to its structural rigidity and enhances its pharmacokinetic properties. Pyrrolidine derivatives are widely used in drug design due to their ability to modulate bioavailability and reduce toxicity. The chiral center at the 2R position further adds to the compound's stereochemical complexity, making it an ideal candidate for enantioselective synthesis and asymmetric catalysis.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound through a combination of stereoselective reactions and protecting group strategies. Researchers have employed techniques such as microwave-assisted synthesis and continuous flow chemistry to optimize the production process, ensuring high yields and purity levels. These methods are particularly advantageous in the context of drug development, where scalability and reproducibility are critical.

In terms of applications, this compound has shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. Its ability to act as a substrate for proteolytic enzymes makes it a valuable tool in studying enzyme mechanisms and developing inhibitors. Furthermore, its role as an intermediate in peptide-based drug design has been extensively explored in recent clinical trials.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its interaction with biological targets, enabling researchers to design more potent and selective analogs. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which provide detailed structural information.

Looking ahead, the continued exploration of this compound's potential is expected to drive innovation in the pharmaceutical industry. Its unique combination of functional groups and stereochemical features positions it as a key player in the development of next-generation therapeutics. As research progresses, we can anticipate new applications emerging that leverage its distinctive chemical properties.